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Compound of Interest

Compound Name: Strobane

Cat. No.: B213053

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Strobane is a complex organochlorine pesticide mixture that has not been
manufactured since the 1969-1970 season[1]. Publicly available toxicological data for this
compound is scarce, and information regarding the specific toxicological profiles of individual
Strobane congeners is not available in the reviewed literature. This guide, therefore,
summarizes the toxicological data available for the Strobane mixture as a whole and provides
inferred information based on chemically related compounds.

Introduction

Strobane is a chlorinated terpene insecticide, chemically similar to toxaphene. It was produced
by the chlorination of a terpene fraction, whereas toxaphene was derived more specifically from
alpha-pinene[1]. As a broad-spectrum insecticide, it saw use in agriculture to control a variety
of insect pests on crops like cotton and corn[1]. Like other organochlorine pesticides, Strobane
is characterized by its environmental persistence and lipophilicity, leading to potential
bioaccumulation.

Due to its age and discontinued use, the depth of toxicological investigation for Strobane is
significantly less than for more common organochlorines like DDT or Dieldrin. This profile
compiles the existing data on the Strobane mixture and, where data is lacking, discusses the
likely mechanisms of action based on its chemical class.
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Quantitative Toxicity Data

The acute toxicity of the Strobane mixture has been evaluated in several species. The
available quantitative data is limited to lethality endpoints (LD50/LC50) and does not include
sublethal endpoints like No-Observed-Adverse-Effect Level (NOAEL) or Lowest-Observed-
Adverse-Effect-Level (LOAEL).

Endpoint Value Species Route Reference

LD50 200 mg/kg Rat Oral --INVALID-LINK--
LD50 200 mg/kg Dog Oral --INVALID-LINK--
LC50 (48h) 0.05 mg/L Green Sunfish Water --INVALID-LINK--

Health Hazard Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Strobane is classified with the following hazards, indicating significant acute
toxicity, as well as skin, eye, and respiratory irritation[2].

Acute Toxicity, Oral (Category 3): Toxic if swallowed.

Acute Toxicity, Dermal (Category 1): Fatal in contact with skin.

Skin Irritation (Category 2): Causes skin irritation.

Eye Irritation (Category 2): Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.

Regarding its carcinogenic potential, the International Agency for Research on Cancer (IARC)
has classified terpene polychlorinates (Strobane®) as Group 3: Not classifiable as to its
carcinogenicity to humans[2]. This classification reflects the lack of sufficient evidence to make
a definitive determination.

Mechanism of Action (Hypothesized)
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Specific mechanistic studies on Strobane are not available. However, as a cyclodiene
organochlorine pesticide, its neurotoxic effects can be inferred to result from the antagonism of
the y-aminobutyric acid (GABA) receptor, a mechanism shared by related compounds like
dieldrin and endrin[3][4].

GABA is the primary inhibitory neurotransmitter in the central nervous system (CNS). When
GABA binds to its GABAA receptor, it opens a ligand-gated chloride ion (Cl-) channel[5]. The
resulting influx of CI- hyperpolarizes the neuron, making it less likely to fire an action potential,
thus producing an inhibitory effect.

Strobane is hypothesized to act as a non-competitive antagonist at the GABAA receptor-
chloride ionophore complex. By binding within the channel, it is thought to block the influx of
chloride ions, thereby inhibiting the neuro-inhibitory effect of GABA. This loss of inhibition leads
to a state of CNS hyperexcitability, which manifests as the classic symptoms of organochlorine
poisoning, including tremors, convulsions, and, at high doses, death[3].
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Caption: Hypothesized mechanism of Strobane neurotoxicity at a GABAergic synapse.

Experimental Protocols: A Generalized Approach
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While specific experimental protocols from the cited Strobane toxicity studies are not detailed
in the available literature, a generalized workflow for the analysis of organochlorine pesticides
in environmental matrices can be constructed based on standard methodologies, such as
those published by the U.S. Environmental Protection Agency (EPA)[6][7][8]. The following
describes a typical procedure for detecting and quantifying Strobane in a soil or water sample.

5.1 Sample Preparation and Extraction The initial step involves extracting the organochlorine
compounds from the sample matrix.

o For Water Samples (e.g., EPA Method 3510): A measured volume of water is extracted with
a non-polar solvent, typically methylene chloride, using a separatory funnel or continuous
liquid-liquid extractor.

e For Soil/Solid Samples: A measured weight of the solid sample is mixed with a drying agent
like sodium sulfate and extracted with a solvent mixture (e.g., hexane/acetone) using
techniques like Soxhlet extraction or sonication.

5.2 Extract Cleanup The raw extract contains co-extracted substances (lipids, pigments) that
can interfere with analysis. A cleanup step is essential to remove these interferences.

o Adsorption Chromatography (e.g., Florisil Column): The extract is passed through a column
containing an adsorbent like Florisil. The pesticides are selectively eluted with solvents of
varying polarity, leaving many interferences behind[8].

5.3 Analysis and Quantification The cleaned extract is concentrated and analyzed to identify
and quantify the pesticides.

e Gas Chromatography (GC) with Electron Capture Detection (ECD) (e.g., EPA Method
8081B): This is the standard technique for organochlorine pesticide analysis. The extract is
injected into the GC, where compounds are separated based on their boiling points and
polarity in a capillary column. The ECD is highly sensitive to halogenated compounds like
Strobane, allowing for detection at very low concentrations[6]. Quantification is achieved by
comparing the peak areas in the sample to those of certified reference standards.
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Caption: Generalized experimental workflow for organochlorine pesticide analysis.

Conclusion and Data Gaps
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The toxicological profile of Strobane is incomplete. While acute toxicity data for the mixture
exists, there is a profound lack of information on chronic toxicity, reproductive and
developmental effects, and, most notably, the toxicokinetics and toxicodynamics of its individual
congeners. The mechanism of action is inferred from its chemical class rather than from direct
study. Given its persistence, the potential for long-term environmental and health effects from
historical use cannot be fully assessed without further research. The analysis of congener-
specific toxicity, which is known to be critical for related compounds like PCBs, remains a
significant data gap for Strobane[9]. Future research, should it be warranted, would need to
focus on isolating and identifying individual congeners and assessing their specific toxicological
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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